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Abstract
δ-Guanidinovaleric acid (DGVA), also known as 5-guanidinopentanoic acid, is an endogenous

guanidino compound structurally related to the amino acid arginine. While not a proteinogenic

amino acid, DGVA has garnered significant interest in the scientific community due to its

neuromodulatory activities and its association with certain metabolic disorders. This technical

guide provides a comprehensive overview of DGVA, encompassing its chemical and physical

properties, synthesis, metabolic pathways, and biological roles. Special emphasis is placed on

its function as a neurotransmitter receptor antagonist and its implications in neurological and

metabolic diseases. Furthermore, this guide offers detailed protocols for the chemical synthesis

and analytical quantification of DGVA in biological matrices, providing researchers with the

necessary tools to investigate this intriguing molecule.
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Introduction
δ-Guanidinovaleric acid (DGVA) is a naturally occurring compound found in biological systems,

including human urine.[1] Its structure features a five-carbon aliphatic chain with a terminal

carboxylic acid group and a guanidino group at the delta position, rendering it an amphoteric

molecule.[2] Although structurally similar to arginine, DGVA is not incorporated into proteins.[2]

Its biological significance stems primarily from its ability to interact with neurotransmitter

receptors and its accumulation in certain pathological conditions, such as hyperargininemia

and uremia.[3][4] This guide aims to provide a detailed technical resource for researchers and

drug development professionals interested in the multifaceted nature of DGVA.

Physicochemical Properties
A thorough understanding of the physicochemical properties of DGVA is fundamental for its

synthesis, purification, and analytical detection.

Property Value Source

CAS Number 462-93-1 [2]

Molecular Formula C₆H₁₃N₃O₂ [2][5]

Molecular Weight 159.19 g/mol [2][5]

IUPAC Name

5-

(diaminomethylideneamino)pe

ntanoic acid

[1][2]

Synonyms
5-Guanidinopentanoic acid,

DGVA
[1][2]

Physical State Solid [6]

InChI Key
UKUBCVAQGIZRHL-

UHFFFAOYSA-N
[2]

SMILES C(CCN=C(N)N)CC(=O)O [2]
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The chemical synthesis of DGVA is crucial for obtaining standards for analytical studies and for

investigating its biological activities. A common and effective method involves the

guanidinylation of a primary amine precursor, 5-aminopentanoic acid.

Proposed Synthetic Pathway
The synthesis of DGVA can be achieved by reacting 5-aminopentanoic acid with a suitable

guanidinylating agent. This process introduces the guanidino group onto the primary amine of

the pentanoic acid backbone.

Reactants

Products
5-Aminopentanoic Acid

δ-Guanidinovaleric Acid

Guanidinylation

Guanidinylating Agent
(e.g., Pyrazole-1-carboxamidine)

Click to download full resolution via product page

Caption: Proposed synthetic route for δ-Guanidinovaleric Acid.

Detailed Experimental Protocol: Guanidinylation of 5-
Aminopentanoic Acid
This protocol is based on general methods for the synthesis of guanidines from primary amines

using a pyrazole-based guanidinylating reagent.[6]

Materials:

5-Aminopentanoic acid

3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboxamidine (DMNPC) or similar guanidinylating agent
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Methanol (MeOH)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Diethyl ether

Anhydrous sodium sulfate

Stir plate and stir bar

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 5-aminopentanoic acid (1 equivalent) in

methanol.

Addition of Guanidinylating Agent: To the stirred solution, add the guanidinylating agent (e.g.,

DMNPC, 1.1 equivalents).

Reaction: Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by thin-

layer chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Remove the methanol under reduced pressure using a rotary evaporator.

Dissolve the residue in water and wash with diethyl ether to remove any unreacted

guanidinylating agent.
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Adjust the pH of the aqueous layer to ~2 with 2M HCl.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purification: The crude δ-Guanidinovaleric acid can be purified by recrystallization or column

chromatography to obtain the final product.

Self-Validation: The identity and purity of the synthesized DGVA should be confirmed using

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS) to validate the structure and assess purity.

Metabolic Pathways and Biological Significance
DGVA is an endogenous metabolite derived from the metabolism of L-arginine.[7][8] Its

formation and accumulation are linked to several physiological and pathological processes.

Biosynthesis of δ-Guanidinovaleric Acid
The primary pathway for the biosynthesis of guanidino compounds involves the enzyme L-

arginine:glycine amidinotransferase (AGAT). This enzyme catalyzes the transfer of an amidino

group from L-arginine to a variety of acceptor molecules. While glycine is the primary acceptor

for creatine synthesis, AGAT exhibits broad substrate specificity and can utilize other primary

amines. It is proposed that DGVA is synthesized when 5-aminovaleric acid acts as the acceptor

for the amidino group from L-arginine, a reaction catalyzed by AGAT.[9]
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Caption: Proposed enzymatic synthesis of δ-Guanidinovaleric Acid.

Biological Role and Neuromodulatory Effects
The most well-characterized biological effect of DGVA is its antagonism of inhibitory

neurotransmitter receptors.

GABA and Glycine Receptor Antagonism: Studies have shown that DGVA and its keto-acid

derivative, α-keto-δ-guanidinovaleric acid, can inhibit the responses mediated by both γ-

aminobutyric acid (GABA) and glycine receptors.[10][11] This inhibition is thought to occur

through the blockage of the chloride channels associated with these receptors.[10] By

antagonizing these major inhibitory neurotransmitters in the central nervous system, DGVA

can lead to neuronal hyperexcitability.
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Caption: DGVA's antagonistic action at inhibitory neurotransmitter receptors.

Association with Disease
Elevated levels of DGVA and related guanidino compounds have been observed in several

pathological conditions:

Hyperargininemia: This rare autosomal recessive disorder is caused by a deficiency of the

enzyme arginase, leading to the accumulation of arginine and its metabolites, including

DGVA.[3] The neurological symptoms associated with hyperargininemia, such as seizures,

are thought to be at least partially attributable to the neuroexcitatory effects of these

accumulated guanidino compounds.[3][10]

Uremia: Patients with chronic kidney disease often exhibit an accumulation of uremic toxins,

including various guanidino compounds. While the direct contribution of DGVA to uremic
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neurotoxicity is still under investigation, the general neurotoxic potential of this class of

compounds is well-recognized.[4]

Analytical Methodology: Quantification in Biological
Samples
Accurate quantification of DGVA in biological matrices like plasma is essential for clinical

research and for understanding its role in disease. Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) is the method of choice due to its high sensitivity and specificity.

Experimental Protocol: LC-MS/MS Quantification of
DGVA in Human Plasma
This protocol is a generalized procedure based on established methods for the analysis of

amino acids and guanidino compounds in plasma.[12][13][14][15][16][17][18][19]

Materials and Reagents:

Human plasma samples

δ-Guanidinovaleric acid certified reference standard

Isotopically labeled internal standard (e.g., δ-Guanidinovaleric acid-d4)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Formic acid (FA), LC-MS grade

Ammonium formate, LC-MS grade

Ultrapure water

Protein precipitation agent (e.g., sulfosalicylic acid or cold acetonitrile)

LC-MS/MS system (e.g., triple quadrupole mass spectrometer)
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HILIC or mixed-mode chromatography column

Procedure:

Sample Preparation (Protein Precipitation):

Thaw frozen plasma samples on ice.

To 100 µL of plasma in a microcentrifuge tube, add 300 µL of cold acetonitrile containing

the internal standard.

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new tube and evaporate to dryness under a gentle

stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis:

Chromatography:

Column: HILIC column (e.g., 100 x 2.1 mm, 1.7 µm)

Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A typical gradient would start with a high percentage of mobile phase B,

gradually increasing the percentage of mobile phase A to elute the polar analytes.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (Triple Quadrupole):
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Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion

transitions for DGVA and its internal standard. (Transitions would need to be optimized

experimentally).

Source parameters (e.g., capillary voltage, source temperature, gas flows) should be

optimized for maximum sensitivity.

Data Analysis and Quantification:

Construct a calibration curve using the certified reference standard at various

concentrations.

Quantify the concentration of DGVA in the plasma samples by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.

Self-Validation: The method should be validated according to regulatory guidelines, including

assessment of linearity, accuracy, precision, limit of detection (LOD), limit of quantification

(LOQ), matrix effects, and stability.

Broader Context and Future Directions
Interaction with Arginase and Nitric Oxide Synthase
Given its structural similarity to arginine, the substrate for both arginase and nitric oxide

synthase (NOS), there is a plausible hypothesis that DGVA could modulate the activity of these

enzymes.

Arginase: Arginase catalyzes the hydrolysis of arginine to ornithine and urea. Inhibition of

arginase can lead to increased bioavailability of arginine for NOS. Some guanidino

compounds have been shown to inhibit arginase.[10][20] Further research is needed to

determine if DGVA acts as an inhibitor or substrate for arginase.

Nitric Oxide Synthase (NOS): NOS synthesizes nitric oxide (NO), a critical signaling

molecule, from arginine.[21] Certain guanidino compounds can inhibit NOS activity.[2][7][22]

Investigating the direct effect of DGVA on the different isoforms of NOS could reveal novel

regulatory mechanisms in pathways dependent on NO signaling.
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Caption: Potential modulatory effects of DGVA on arginine-metabolizing enzymes.

Future Research Perspectives
The study of DGVA presents several exciting avenues for future research:

Therapeutic Potential: Given its ability to modulate GABAergic and glycinergic

neurotransmission, derivatives of DGVA could be explored as potential therapeutic agents for

neurological disorders characterized by an imbalance of excitatory and inhibitory signaling.

Biomarker Development: Further clinical studies are warranted to validate the utility of

plasma DGVA levels as a biomarker for the diagnosis and prognosis of hyperargininemia and

potentially other metabolic and neurological conditions.

Enzymology: A detailed characterization of the enzymes involved in the synthesis and

degradation of DGVA will provide a more complete understanding of its metabolic regulation.

Drug Development: A deeper understanding of the structure-activity relationship of DGVA's

interaction with its target receptors could guide the design of more potent and selective

modulators for therapeutic purposes.
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Conclusion
δ-Guanidinovaleric acid is a fascinating endogenous molecule with significant implications for

neuroscience and metabolism. Its role as a neurotransmitter receptor antagonist provides a

molecular basis for its association with the neurological symptoms of hyperargininemia. The

detailed protocols for synthesis and quantification provided in this guide are intended to

empower researchers to further unravel the complexities of this compound. Future

investigations into its metabolic pathways, its interaction with key enzymes of arginine

metabolism, and its potential as a therapeutic target or biomarker hold great promise for

advancing our understanding of human health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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